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Compound of Interest

Compound Name: C18E4

Cat. No.: B1595584

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of C18E4, also known as Tetraethylene Glycol Monooctadecyl Ether.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing
environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

C18E4 and related polyoxyethylene ethers are classified as hazardous materials. The primary
routes of exposure are ingestion, skin contact, and eye contact. It is imperative to use
appropriate Personal Protective Equipment (PPE) to mitigate these risks.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Inspect gloves

for integrity before each use.

) Safety glasses with side Must be worn at all times when
Eye Protection _ _
shields or goggles handling C18E4.
) ) Recommended when there is
Face Protection Face shield ) )
a risk of splashing.
) Should be clean and fully
Body Protection Laboratory coat
buttoned.
Use a NIOSH-approved
Not generally required for respirator with an organic
Respiratory Protection small quantities in a well- vapor cartridge if aerosols may
ventilated area. be generated or if working in a

poorly ventilated space.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

Operational Plan for Handling C18E4:
e Preparation:

o Ensure the work area is clean, well-ventilated, and has an operational eyewash station
and safety shower nearby.

o Assemble all necessary equipment and PPE before handling the chemical.
o Review the Safety Data Sheet (SDS) for C18E4 or a similar polyoxyethylene ether.

e Handling:
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[e]

Avoid direct contact with skin, eyes, and clothing.

o

Do not inhale vapors or mists.

[¢]

Use the smallest amount of material necessary for the experiment.

[¢]

Wash hands thoroughly after handling.

o Storage:
o Store in a tightly closed, original container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing. Wash skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact _ o
Seek medical attention if irritation develops or

persists.

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
Spil vermiculite, sand, or earth) and place itin a

suitable container for disposal. Ventilate the
area and wash the spill site after material pickup

is complete.

Disposal Plan

Dispose of C18E4 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

o Waste Chemical: Do not dispose of down the drain. Collect in a designated, labeled, and
sealed container for chemical waste.

o Contaminated Materials: Any materials used to clean up a spill (e.g., absorbent pads, gloves)
should be placed in a sealed bag and disposed of as chemical waste.
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C18E4 Spill Response Workflow

The following diagram outlines the logical steps to be taken in the event of a C18E4 spill.

Immediate Actions

Evacuate Immediate Area

Alert Others & Supervisor

Isolate the Spill Area

Assessment i;z Preparation

Assess Spill Size & Hazard

Understand Risks

Y
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A
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Caption: C18E4 Spill Response Workflow.

 To cite this document: BenchChem. [Essential Safety and Handling Guide for C18E4
(Tetraethylene Glycol Monooctadecyl Ether)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1595584#personal-protective-equipment-for-
handling-c18e4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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